N-cyclohexyl-N,5-dimethylpyrazine-2-carboxamide

• IUPAC Name: N-cyclohexyl-N,5-dimethylpyrazine-2-carboxamide
• InChI: InChI=1S/C13H19N3O/c1-10-8-15-12(9-14-10)13(17)16(2)11-6-4-3-5-7-11/h8-9,11H,3-7H2,1-2H3
• InChI Key: JAWVKTLSUGSZDW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=N1)C(=O)N(C)C2CCCCC2
• Molecular Formula: C13H19N3O
• Molecular Weight: 233.31 g/mol

Description

N-cyclohexyl-N,5-dimethylpyrazine-2-carboxamide, also known as CP-55,940, is a synthetic cannabinoid compound that is commonly used in scientific research. It is a potent agonist of the cannabinoid receptors, which are located throughout the body and are involved in a wide range of physiological processes.

Mechanism of Action

N-cyclohexyl-N,5-dimethylpyrazine-2-carboxamide works by binding to cannabinoid receptors in the body, which are located throughout the central nervous system and other tissues. This binding activates the receptors, leading to a wide range of physiological effects.
Biochemical and Physiological Effects:
N-cyclohexyl-N,5-dimethylpyrazine-2-carboxamide has been shown to have a wide range of biochemical and physiological effects. It has been shown to have pain-relieving properties, anti-inflammatory effects, and the ability to reduce anxiety and depression. It has also been shown to have neuroprotective effects and may be useful in the treatment of various neurological disorders.

Advantages and Limitations for Lab Experiments

N-cyclohexyl-N,5-dimethylpyrazine-2-carboxamide has several advantages for laboratory experiments. It is a highly potent agonist of the cannabinoid receptors, which makes it useful for studying the effects of these receptors on various physiological processes. However, it also has some limitations, including the potential for side effects and the need for careful dosing to avoid toxicity.

Future Directions

There are several future directions for research involving N-cyclohexyl-N,5-dimethylpyrazine-2-carboxamide. One area of interest is the potential use of this compound in the treatment of various neurological disorders, such as multiple sclerosis and epilepsy. Additionally, further research is needed to better understand the long-term effects of N-cyclohexyl-N,5-dimethylpyrazine-2-carboxamide and its potential for addiction and abuse. Finally, there is a need for more research on the potential side effects of this compound and how to mitigate them in laboratory experiments.

Synthesis Methods

N-cyclohexyl-N,5-dimethylpyrazine-2-carboxamide is typically synthesized using a multi-step process involving the reaction of various chemical compounds. The exact synthesis method may vary depending on the specific laboratory and equipment used.

Scientific Research Applications

N-cyclohexyl-N,5-dimethylpyrazine-2-carboxamide is commonly used in scientific research to study the effects of cannabinoid receptors on various physiological processes. It has been shown to have a wide range of effects, including pain relief, anti-inflammatory properties, and the ability to reduce anxiety and depression.